Cas no 204584-39-4 (1,2-Propanediol, 3-(3-nitrophenoxy)-, (2R)-)

• Product Name: 1,2-Propanediol, 3-(3-nitrophenoxy)-, (2R)-
• CAS No: 204584-39-4
• MF: C₉H₁₁NO₅
• MW: 213.187342882156
• CID: 1393794
• Update Time: 2024-08-16

1,2-Propanediol, 3-(3-nitrophenoxy)-, (2R)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Propanediol, 3-(3-nitrophenoxy)-, (2R)-

• Inchi： 1S/C9H11NO5/c11-5-8(12)6-15-9-3-1-2-7(4-9)10(13)14/h1-4,8,11-12H,5-6H2/t8-/m1/s1
• InChI Key： HJYXCTLKGAOVHQ-MRVPVSSYSA-N
• SMILES： C(O)[C@@H](O)COC1=CC=CC([N+]([O-])=O)=C1

Computed Properties

• Exact Mass: 213.06373

Experimental Properties

• Density: 1.387±0.06 g/cm3(Predicted)
• Boiling Point: 436.3±30.0 °C(Predicted)
• PSA: 92.83
• pka: 13.37±0.20(Predicted)